Cas no 462068-05-9 (6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one)

• Product Name: 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one
• CAS No: 462068-05-9
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• MDL: MFCD02592243
• CID: 3074431
• PubChem ID: 864579
• Update Time: 2025-06-27

6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one
• 6-Methyl-3-(((pyridin-3-ylmethyl)amino)methyl)quinolin-2-ol
• Oprea1_104278
• 462068-05-9
• AKOS000300456
• 6-methyl-3-{[(pyridin-3-ylmethyl)amino]methyl}-1H-quinolin-2-one
• 6-methyl-3-[(pyridin-3-ylmethylamino)methyl]-1H-quinolin-2-one

• MDL： MFCD02592243
• Inchi： 1S/C17H17N3O/c1-12-4-5-16-14(7-12)8-15(17(21)20-16)11-19-10-13-3-2-6-18-9-13/h2-9,19H,10-11H2,1H3,(H,20,21)
• InChI Key： HDGIIQWTSNCZDI-UHFFFAOYSA-N
• SMILES： O=C1C(=CC2C=C(C)C=CC=2N1)CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 279.137162174Da
• Monoisotopic Mass: 279.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one

Introduction to 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one (CAS No. 462068-05-9)

6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 462068-05-9, belongs to the quinoline class of molecules, which are well-documented for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a methyl group, an amino-methyl chain, and a pyridinylmethyl moiety, contributes to its complex reactivity and interaction potential with biological targets.

The molecular structure of 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one encompasses a quinoline core substituted at the 3-position with a highly functionalized amino-methyl-pyridinyl group. This arrangement not only enhances the compound's solubility and bioavailability but also opens up diverse avenues for further chemical modifications and derivatization. The quinoline scaffold is renowned for its role in medicinal chemistry, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The specific substitution pattern in this compound suggests potential applications in modulating enzyme activities and inhibiting pathogenic processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have indicated that the pyridinylmethyl-amino moiety in 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one may interact with specific residues in protein targets, thereby influencing their conformational states. This has implications for designing drugs that can selectively inhibit or activate certain biological pathways. For instance, quinoline derivatives have been explored for their potential in targeting kinases and other enzymes involved in cancer progression.

The synthesis of 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies has allowed for greater control over regioselectivity and yield optimization. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex pyridine-containing fragment of the molecule. These synthetic strategies not only enhance efficiency but also contribute to the scalability of production for further research and development purposes.

In vitro studies have begun to uncover the pharmacological profile of 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one. Preliminary data suggest that this compound exhibits inhibitory activity against certain bacterial strains and may possess antioxidant properties due to its structural features. The quinoline core is known to interfere with bacterial DNA gyrase and topoisomerase II, which are critical for bacterial replication. Additionally, the presence of electron-rich aromatic systems may contribute to its radical-scavenging capabilities, offering protection against oxidative stress.

The potential therapeutic applications of 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one are vast and varied. Beyond its antibacterial properties, this compound may find utility in treating inflammatory conditions by modulating cytokine production and immune responses. The ability to fine-tune its structure through derivatization allows for the customization of pharmacokinetic profiles, such as improving oral bioavailability or prolonging half-life. This flexibility is crucial for developing drugs that can be administered orally or through other non-invasive routes.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery pipelines has accelerated the identification of promising candidates like 6-Methyl-3-{[(pyridin-3-ylmethyl)-amino]-methyl}-1H-quinolin-2-one. Machine learning algorithms can predict molecular properties and optimize synthetic routes based on large datasets of known compounds. This high-throughput approach has significantly reduced the time required to screen potential drug candidates and has led to more efficient use of resources in pharmaceutical research.

The safety profile of 6-Methyl-3-{[(pyridin-3-yli m ethyl)-amino]-me thyl}-1H -quini no l -2 -one is an essential consideration during its development. Comprehensive toxicological studies are necessary to assess its acute and chronic effects on living organisms. These studies include evaluating parameters such as cytotoxicity, genotoxicity, and organ toxicity. By adhering to stringent regulatory guidelines, researchers can ensure that any future therapeutic applications are both safe and effective.

The environmental impact of synthesizing and disposing of 6-Meth yl -3 -{[ ( py ridi n - 3 - ylm ethyl ) - am i no ] - me t h y l } - 1 H - quini no l - 2 - one must also be considered. Green chemistry principles advocate for minimizing waste generation and using sustainable raw materials throughout the synthetic process. Innovations such as flow chemistry and biocatalysis offer promising alternatives to traditional batch processing methods, reducing energy consumption and environmental footprint.

In conclusion,6-Meth yl - 3 -{[ ( py ridi n - 3 - ylm ethyl ) - am i no ] - me t h y l } - 1 H - quini no l - 2 - one (CAS No .462068 -05 -9) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and multifaceted biological activities . Its potential applications span across various therapeutic areas , making it a valuable candidate for further investigation . With ongoing research efforts focused on optimizing synthesis , evaluating pharmacological effects , an d ensuring safety standards , this compound holds promise as a future therapeutic agent .